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Compound of Interest

Compound Name: Methyl cedryl ether

Cat. No.: B010592

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Methyl cedryl ether (MCE), a synthetic fragrance ingredient derived from cedrol, is widely
used in cosmetics and perfumery. This technical guide provides a comprehensive overview of
its toxicological profile, consolidating available data on its acute and chronic effects,
genotoxicity, carcinogenicity, reproductive and developmental toxicity, skin sensitization
potential, and metabolic pathways. Quantitative data are presented in structured tables for
clarity, and detailed experimental protocols for key toxicological assays are described.
Furthermore, this guide includes diagrammatic representations of relevant signaling pathways
and experimental workflows to facilitate a deeper understanding of the toxicological
assessment of MCE.

Chemical and Physical Properties

Methyl cedryl ether is a colorless to pale yellow liquid with a characteristic woody and
ambergris-like odor. It is a terpenoid ether, and its stability and solubility are crucial factors in its
toxicological evaluation.
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Property Value Reference
Chemical Name Methyl cedryl ether

CAS Number 19870-74-7 / 67874-81-1

Molecular Formula C16H280

Molecular Weight 236.4 g/mol

Appearance Colorless to pale yellow liquid

Odor Woody, ambergris-like

Solubilit Insoluble in water; soluble in
olubility '
ethanol and oils

Toxicological Profile
Acute Toxicity

Methyl cedryl ether exhibits low acute toxicity via oral and dermal routes of administration.

Endpoint Species Route Value Reference
LDso Rat Oral > 5000 mg/kg bw  [1][2][3]
LDso Rabbit Dermal > 5000 mg/kg bw  [1][2][3]

Experimental Protocol: Acute Oral Toxicity (OECD 420)

A detailed protocol for an acute oral toxicity study, following the OECD 420 guideline (Acute
Oral Toxicity - Fixed Dose Procedure), is outlined below. This method is designed to estimate
the oral LDso and identify potential signs of toxicity.
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Acclimatization

Acclimatize animals (e.qg., rats)
to laboratory conditions for at least 5 days

Dosing Brocedure

Gast animals overnight (food, not waterD

(Record body weighg

Administer a single oral dose of MCE
(using a fixed dose procedure, e.g., 2000 mg/kg)

Observation Period (14 days)
Observe for clinical signs of toxicity
(at 30 min, 1, 2, 4 hours, and daily thereafter)
(Record body weight Weekly)

(Record mortality daila

Termipation

Gerform gross necropsy on all animals at the end of the StUdD

Click to download full resolution via product page

Experimental workflow for an acute oral toxicity study.
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Skin Irritation and Sensitization

Methyl cedryl ether is considered to be a mild skin irritant and a potential skin sensitizer.[4]
Experimental Protocol: Skin Sensitization - Local Lymph Node Assay (LLNA; OECD 429)

The LLNA is the preferred method for assessing the skin sensitization potential of chemicals. It
measures the proliferation of lymphocytes in the draining auricular lymph nodes of mice
following dermal application of the test substance.
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Preparation

(Use mice (e.g., CBA/J strain))

Prepare at least 3 concentrations of MCE in a suitable vehicle
(e.g., acetone:olive oil, 4:1)

Topical Application (Days 1, 2, 3)

Apply 25 uL of the test substance or vehicle control
to the dorsum of each ear

Proliferation Measurement (Day 6)

intravenously

:

Excise auricular lymph nodes after 5 hours

:

Measure radioactivity in lymph node cells

anect radiolabeled thymidine (e.g., 3H-methyl thymidineD

Data Analysis

Galculate Stimulation Index (SI) for each dose groua

:

G)etermine the EC3 value (concentration producing an Sl of SD

Click to download full resolution via product page

Experimental workflow for the Local Lymph Node Assay (LLNA).
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Signaling Pathway: Skin Sensitization

The process of skin sensitization involves a complex series of events initiated by the binding of
a hapten (like MCE or its metabolites) to skin proteins. This leads to the activation of
keratinocytes and dendritic cells, culminating in the proliferation of T-cells in the draining lymph
nodes.
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Skin Epidermis

istakenupby | Dendriic Cel (Langerhans Cel)
Draining Lymph Node
Hapten-Protein Complex ‘
BT e /——actvates——eratinocyte Activat wento o \
Methyl Cedryl Ether (Hapten) |~ dst© & N p:lhwayj = J Dendritic Cell Activation and M\granan\ Naive T-cell |—12¢519 gl 1.ce) proiferation and Differentiation

Skin Proteins

Preparation

Select bacterial strains . . - . .
Ge_g” S. typhimurium TAg8, TA100, TA1535, TA1537 and E. coli WP2 uvrA) (Prepare S9 mix for metabolic acuvatmn) Prepare various concentrations of MCE)

Exposure
\ 4

(Mix bacteria, test substance, and S9 mix (or bufferD

\ 4

(Pour mixture onto minimal glucose agar plates)

Incubation
\

Encubate plates at 37°C for 48-72 hours)

Ana; Vysis

(Count the number of revertant colonies)

\ 4

(Compare with negative and positive controls)
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O-demethylation O-demethylated metabolite
(Cedrol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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